Cas no 79295-49-1 (1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]-)

• Product Name: 1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]-
• CAS No: 79295-49-1
• MF: C₂₅H₂₈O₄
• MW: 392.487427711487
• CID: 567538
• PubChem ID: 6440635
• Update Time: 2025-11-02

1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]-
• 1,3-Benzenediol, 5-(7-((2E)-3,7-dimethyl-2,6-octadienyl)-6-methoxy-2-benzofuranyl)-
• 5-[7-[(2E)-3,7-dimethylocta-2,6-dienyl]-6-methoxy-1-benzofuran-2-yl]benzene-1,3-diol
• CHEMBL461067
• Mulberrofuran B
• 79295-49-1
• HY-N12359
• CS-0898976
• 1,3-Benzenediol, 5-[7-(3,7-dimethyl-2,6-octadienyl)-6-methoxy-2-benzofuranyl]-, (E)- (ZCI)
• 1,3-Benzenediol, 5-[7-[(2E)-3,7-dimethyl-2,6-octadienyl]-6-methoxy-2-benzofuranyl]- (9CI)
• 5-[7-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]-1,3-benzenediol (ACI)
• D85108
• 1,3-Benzenediol, 5-(7-((2E)-3,7-dimethyl-2,6-octadienyl)-6-methoxy-2-b enzofuranyl)-

• Inchi： 1S/C25H28O4/c1-16(2)6-5-7-17(3)8-10-22-23(28-4)11-9-18-14-24(29-25(18)22)19-12-20(26)15-21(27)13-19/h6,8-9,11-15,26-27H,5,7,10H2,1-4H3/b17-8+
• InChI Key： OZLRLDMVAJOIKX-CAOOACKPSA-N
• SMILES： C(C1C(OC)=CC=C2C=C(C3C=C(O)C=C(O)C=3)OC=12)/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 392.198759
• Monoisotopic Mass: 392.198759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 7

Experimental Properties

• Density: 1.14
• Boiling Point: 579.2°C at 760 mmHg
• Flash Point: 304.1°C
• Refractive Index: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on 1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]-

Comprehensive Analysis of 1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]- (CAS No. 79295-49-1)

1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]- (CAS No. 79295-49-1) is a specialized organic compound with a unique molecular structure that combines a benzenediol core with a benzofuranyl moiety. This compound has garnered significant attention in the fields of pharmaceutical research and natural product chemistry due to its potential bioactive properties. Researchers are particularly interested in its structural similarity to naturally occurring polyphenols, which are known for their antioxidant and anti-inflammatory effects.

The compound's chemical formula and intricate structure make it a subject of interest for drug discovery and material science. Its 6-methoxy-2-benzofuranyl component is often studied for its role in enhancing molecular stability and bioavailability. Given the growing demand for sustainable chemistry and green synthesis methods, 79295-49-1 is also being explored as a potential intermediate in eco-friendly production processes.

One of the most searched questions related to this compound is: "What are the applications of 1,3-Benzenediol derivatives in medicine?" This reflects the broader interest in bioactive molecules and their therapeutic potential. Recent studies suggest that derivatives of 1,3-Benzenediol may play a role in neuroprotection and cancer research, though further clinical validation is needed. The geranyl side chain in 79295-49-1 is another focal point, as it is commonly found in terpenoids, which are widely used in flavor and fragrance industries.

From an industrial perspective, CAS No. 79295-49-1 is often discussed in the context of high-value fine chemicals. Its synthesis and purification are topics of interest for chemists working on scalable production techniques. The compound's UV-absorbing properties also make it a candidate for use in cosmetic formulations, particularly in sunscreens and anti-aging products. This aligns with the current trend of clean beauty and science-backed skincare.

In the realm of academic research, 1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]- is frequently cited in studies exploring structure-activity relationships (SAR). Researchers are keen to understand how modifications to its methoxy or dienyl groups affect its biological activity. This has led to collaborations between organic chemists and biologists to unlock its full potential.

The market for specialty chemicals like 79295-49-1 is expanding, driven by advancements in precision medicine and biomaterials. Companies specializing in custom synthesis are increasingly offering this compound to meet the demands of R&D laboratories. Additionally, its relevance to nutraceuticals and functional foods underscores its versatility across multiple industries.

For those searching "safety profile of 1,3-Benzenediol derivatives", it's important to note that CAS No. 79295-49-1 is handled under standard laboratory safety protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during its use. Regulatory compliance, particularly in GMP and ISO-certified facilities, ensures its safe application in various sectors.

In summary, 1,3-Benzenediol,5-[7-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6-methoxy-2-benzofuranyl]- represents a fascinating intersection of chemistry, biology, and industry. Its multifaceted applications—from drug development to cosmetic science—highlight its importance in modern scientific endeavors. As research continues, this compound is poised to contribute significantly to innovations in healthcare and sustainable technology.